Cas no 1807226-68-1 (Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate
• CAS No: 1807226-68-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4796415
• Update Time: 2025-07-19

Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-11(15)5-8-3-4-9(6-13)12(16)10(8)7-14/h3-4,16H,2,5,7,14H2,1H3
• InChI Key： MHIMCKJTOZMUPF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(C=1CN)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate

Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate (CAS No. 1807226-68-1): A Comprehensive Overview

Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate, identified by its CAS number 1807226-68-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further research and development. The structural features of this compound, particularly the presence of an aminomethyl group, a cyano substituent, and a hydroxy group on the phenyl ring, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The aminomethyl group in Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate is a key functional moiety that can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. This feature makes the compound a versatile building block for synthesizing more complex molecules. Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate in the development of novel therapeutic agents. For instance, researchers have explored its role in inhibiting specific enzymes and receptors that are implicated in various diseases. The hydroxy group on the phenyl ring further contributes to the compound's reactivity, allowing for modifications that can fine-tune its biological activity. These structural elements make Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate a promising candidate for drug discovery programs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

In addition to its pharmaceutical applications, Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate has shown promise in materials science. Its unique chemical properties make it suitable for use in the synthesis of polymers and coatings that exhibit enhanced durability and biocompatibility. The ability of this compound to form stable complexes with other molecules also opens up possibilities for its use in catalysis and molecular recognition technologies.

The synthesis of Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the amine-methyl linkage, introduction of the cyano group, and functionalization of the hydroxyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the product, ensuring its structural integrity.

The biological activity of Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate has been extensively studied in recent years. In vitro assays have demonstrated its ability to modulate various signaling pathways involved in cell growth, differentiation, and apoptosis. These findings have prompted further investigation into its potential as a lead compound for drug development. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. The results from these studies are expected to provide valuable insights into its therapeutic potential and guide future clinical trials.

The environmental impact of Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate is also an important consideration. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize production processes, ensuring that this compound can be manufactured responsibly while maintaining high standards of quality control.

In conclusion, Ethyl 2-aminomethyl-4-cyano-3-hydroxyphenylacetate (CAS No. 1807226-68-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a subject of scientific inquiry.